Cas no 1361840-83-6 (5-(2,3-Dichlorophenyl)-2,3-difluoropyridine)

• Product Name: 5-(2,3-Dichlorophenyl)-2,3-difluoropyridine
• CAS No: 1361840-83-6
• MF: C₁₁H₅Cl₂F₂N
• MW: 260.066907644272
• CID: 4799740
• Update Time: 2025-06-10

5-(2,3-Dichlorophenyl)-2,3-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-Dichlorophenyl)-2,3-difluoropyridine

• Inchi： 1S/C11H5Cl2F2N/c12-8-3-1-2-7(10(8)13)6-4-9(14)11(15)16-5-6/h1-5H
• InChI Key： HJHNDKHJNHMMRW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=C(C=1)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 5-(2,3-Dichlorophenyl)-2,3-difluoropyridine

Introduction to 5-(2,3-Dichlorophenyl)-2,3-difluoropyridine (CAS No. 1361840-83-6)

5-(2,3-Dichlorophenyl)-2,3-difluoropyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1361840-83-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both chloro and fluoro substituents in its molecular structure imparts distinct reactivity and functional characteristics, making it a valuable scaffold for synthetic chemists and pharmacologists.

The compound belongs to the class of heterocyclic aromatic derivatives, which are widely recognized for their role in the synthesis of bioactive molecules. The pyridine core, flanked by chloro and fluoro groups on the benzene ring, contributes to its versatility in forming various pharmacophores. This structural motif is particularly intriguing because it allows for diverse modifications that can fine-tune the compound's biological activity. In recent years, there has been a growing interest in such derivatives due to their potential as intermediates in the development of novel therapeutic agents.

One of the most compelling aspects of 5-(2,3-Dichlorophenyl)-2,3-difluoropyridine is its role as a building block in medicinal chemistry. The combination of electron-withdrawing chloro groups and electron-donating fluoro groups creates a balance that can influence both the electronic properties and steric environment of the molecule. This balance is crucial for designing molecules that can interact effectively with biological targets. For instance, such compounds have been explored as kinase inhibitors, where the precise arrangement of substituents can modulate binding affinity and selectivity.

In recent studies, researchers have leveraged the unique properties of this compound to develop novel inhibitors targeting various disease pathways. The< strong>chloro and fluoro substituents not only enhance the lipophilicity of the molecule but also contribute to its metabolic stability. These attributes are particularly important in drug design, as they can improve pharmacokinetic profiles and reduce off-target effects. Moreover, the pyridine ring itself is a common feature in many bioactive molecules, further underscoring the significance of this scaffold.

The synthesis of 5-(2,3-Dichlorophenyl)-2,3-difluoropyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. The introduction of fluorine atoms, in particular, requires specialized techniques due to their high reactivity and sensitivity to certain conditions. However, advances in fluorination chemistry have made it possible to incorporate fluorine into complex molecular frameworks with high precision. This capability has opened up new avenues for drug discovery and materials science.

The compound's potential extends beyond traditional pharmaceutical applications. It has been explored as a precursor in the synthesis of advanced materials with unique electronic properties. For example, fluorinated pyridines are known to exhibit interesting characteristics when incorporated into organic semiconductors or liquid crystals. These materials are used in various technological applications, including displays and sensors. Thus, 5-(2,3-Dichlorophenyl)-2,3-difluoropyridine represents a bridge between medicinal chemistry and materials science.

The investigation into this compound's biological activity has revealed several promising leads. Initial studies have shown that derivatives of this scaffold exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. The< strong>Dichlorophenyl moiety plays a critical role in modulating these interactions by influencing both hydrophobicity and electronic distribution. Further research is ongoing to elucidate the exact mechanisms by which these compounds exert their effects.

In conclusion, 5-(2,3-Dichlorophenyl)-2,3-difluoropyridine (CAS No.< strong>1361840-83-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further exploration in drug development and advanced material synthesis. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.